Cas no 418778-09-3 (2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine)

• Product Name: 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine
• CAS No: 418778-09-3
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 1085580
• PubChem ID: 1723511
• Update Time: 2025-05-20

2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine
• 2-(4-methoxyphenyl)-N-(2-methylbenzyl)ethanamine(SALTDATA: HBr)
• 2-(4-methoxyphenyl)-N-[(2-methylphenyl)methyl]ethanamine
• AC1LWBW6
• AG-F-48831
• CTK4I5341
• MolPort-000-938-620
• STK183417
• NCGC00332269-01
• N-(4-METHOXYPHENETHYL)-N-(2-METHYLBENZYL)AMINE
• AB00088342-01
• [2-(4-methoxyphenyl)ethyl][(2-methylphenyl)methyl]amine
• SR-01000212384
• SR-01000212384-1
• AB00088342-03
• DTXSID40364991
• AKOS000234503
• CHEMBRDG-BB 5545019
• 418778-09-3

• Inchi： 1S/C17H21NO/c1-14-5-3-4-6-16(14)13-18-12-11-15-7-9-17(19-2)10-8-15/h3-10,18H,11-13H2,1-2H3
• InChI Key： DHAYZPOLWOBTSV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCNCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 255.16200
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.72680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine

Comprehensive Overview of 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine (CAS No. 418778-09-3)

2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine, identified by its CAS number 418778-09-3, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of phenethylamine derivatives, which are widely studied for their potential applications in medicinal chemistry. The presence of both methoxy and methylbenzyl groups in its structure contributes to its unique physicochemical properties, making it a subject of ongoing scientific exploration.

In recent years, the demand for custom synthesis and high-purity research chemicals has surged, driven by advancements in drug discovery and development. Researchers are particularly interested in compounds like 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine due to their potential as intermediates in the synthesis of more complex molecules. The compound's molecular weight and structural features make it a versatile building block for designing novel therapeutic agents, aligning with the growing trend of precision medicine and targeted therapies.

The synthesis of CAS 418778-09-3 involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aspect is critical for applications in asymmetric catalysis and enantioselective synthesis, which are hot topics in modern organic chemistry. Additionally, the compound's solubility profile and stability under various conditions are frequently studied to optimize its use in formulation development and drug delivery systems.

From a commercial perspective, 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine is often sourced by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug discovery. Its relevance extends to academic laboratories focusing on neurochemical research and receptor binding studies, where its structural analogs are investigated for their bioactivity. The compound's spectral data (NMR, MS, HPLC) is meticulously documented to ensure reproducibility and quality control, addressing the industry's emphasis on data integrity and regulatory compliance.

Environmental and safety considerations are also paramount when handling 418778-09-3. While not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed to minimize ecological impact. This aligns with the broader scientific community's shift toward green chemistry principles and sustainable research practices. Furthermore, the compound's patent landscape and intellectual property status are frequently analyzed to navigate the competitive pharmaceutical market.

In summary, 2-(4-Methoxyphenyl)-N-(2-methylbenzyl)ethanamine (CAS 418778-09-3) represents a valuable tool for researchers exploring structure-activity relationships and molecular design. Its versatility and potential applications in drug development underscore its importance in contemporary chemical research. As the scientific community continues to prioritize innovation and collaboration, compounds like this will remain at the forefront of cutting-edge discoveries.